4-chloro-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide

• IUPAC Name: 4-chloro-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide
• InChI: InChI=1S/C11H9ClN4O4S/c1-20-5-9-14-15-11(21-9)13-10(17)7-3-2-6(12)4-8(7)16(18)19/h2-4H,5H2,1H3,(H,13,15,17)
• InChI Key: JLSANGMATGRZMD-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NN=C(S1)NC(=O)C2=C(C=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C11H9ClN4O4S
• Molecular Weight: 328.73 g/mol

Description

4-chloro-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide is a chemical compound that has been widely used in scientific research for its potential therapeutic applications. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in laboratory experiments. In

Mechanism of Action

The mechanism of action of 4-chloro-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide involves the inhibition of certain enzymes and signaling pathways in the body. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators in the body. It has also been shown to inhibit the activity of nuclear factor kappa B (NF-κB), which is a signaling pathway involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects
4-chloro-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide has been found to have several biochemical and physiological effects in the body. This compound has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines, which are involved in the development of inflammation and cancer. It has also been found to reduce oxidative stress and inflammation in the brain, which is important for the prevention of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 4-chloro-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide in laboratory experiments include its potent anti-inflammatory and anti-cancer properties, as well as its neuroprotective effects. This compound has been shown to be effective in various in vitro and in vivo models of inflammation, cancer, and neurodegenerative disorders. However, the limitations of using this compound in laboratory experiments include its potential toxicity and lack of selectivity for certain enzymes and signaling pathways.

Future Directions

For the research on 4-chloro-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide include the development of more selective and potent analogs of this compound for the treatment of various diseases. The use of this compound in combination with other drugs or therapies could also be explored for its potential synergistic effects. Further studies are needed to elucidate the exact mechanism of action of this compound and its potential side effects in humans.
Conclusion
In conclusion, 4-chloro-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide is a chemical compound that has been extensively studied for its potential therapeutic applications in various diseases. This compound has been found to exhibit anti-inflammatory and anti-cancer properties, as well as neuroprotective effects. While this compound has shown promise in laboratory experiments, further studies are needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 4-chloro-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide involves the reaction of 4-chloro-2-nitrobenzoic acid with 5-(methoxymethyl)-1,3,4-thiadiazole-2-amine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting compound is purified by column chromatography to obtain the final product.

Scientific Research Applications

4-chloro-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. This compound has been found to exhibit anti-inflammatory and anti-cancer properties by inhibiting the activity of certain enzymes and signaling pathways in the body. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.